1-Azaspiro[3.3]heptane oxalate

• IUPAC Name: 1-azaspiro[3.3]heptane;oxalic acid
• InChI: InChI=1S/C6H11N.C2H2O4/c1-2-6(3-1)4-5-7-6;3-1(4)2(5)6/h7H,1-5H2;(H,3,4)(H,5,6)
• InChI Key: DTRPZGPEQYYHHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CCN2.C(=O)(C(=O)O)O
• Molecular Formula: C8H13NO4
• DSSTOX Substance ID: DTXSID70743417
• Molecular Weight: 187.19 g/mol
• CAS RN: 1523571-15-4, 51392-72-4

Description

1-Azaspiro[3.3]heptane oxalate is a chemical compound with the molecular formula C8H13NO4. It is a solid substance and is stored at room temperature. The compound is used in the field of chemistry and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound is characterized by two four-membered rings that share a single carbon. The InChI code for this compound is 1S/C5H9NO.C2H2O4/c1-2-7-5(1)3-6-4-5;3-1(4)2(5)6/h6H,1-4H2;(H,3,4)(H,5,6).

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 189.17 and 288.3, depending on the specific form of the compound. The compound is stored at room temperature and should be kept dry and cool.

Scientific Research Applications

Improved Synthesis and Stability

An improved synthesis method for bicyclic spiro compounds, including 2-oxa-6-azaspiro[3.3]heptane, is highlighted by van der Haas et al. (2017). Their research presents a more stable and soluble product when isolated as a sulfonic acid salt rather than an oxalate salt. This stability enhances the range of reaction conditions available for these spirobicyclic compounds (van der Haas et al., 2017).

Novel Angular Spirocyclic Azetidines

Guerot et al. (2011) developed novel angular azaspiro[3.3]heptanes, including high-yield synthesis of gem-difluoro and gem-dimethyl variants. Their work also includes a practical one-pot synthesis of 5-oxo-2-azaspiro[3.3]heptanes and functionalized derivatives. These methods are significant for preparing building blocks in drug discovery (Guerot et al., 2011).

Lipophilicity in Medicinal Chemistry

Degorce et al. (2019) analyzed azaspiro[3.3]heptanes as replacements for common heterocycles in medicinal chemistry. They found that introducing a spirocyclic center can lower the lipophilicity of molecules. This study highlights the nuanced effects of adding a carbon atom to the molecular structure (Degorce et al., 2019).

Spirocyclic Amino Acids in Drug Design

Radchenko et al. (2010) synthesized 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and related compounds. Their work contributes to the family of sterically constrained amino acids, which are valuable in chemistry, biochemistry, and drug design (Radchenko et al., 2010).

Antimicrobial Applications

Gadekar et al. (2016) explored azaspiro analogues of linezolid, modifying the morpholine ring with 2-oxa-6-azaspiro[3.3]heptane. Their research demonstrates the antimicrobial potential of these compounds, including against tuberculosis (Gadekar et al., 2016).

Safety and Hazards

The compound is classified as potentially harmful, with hazard statements H302, H315, H319, H335. Precautionary measures include avoiding inhalation, contact with skin or eyes, and if contact occurs, rinse thoroughly with water.

Mechanism of Action

Target of Action

1-Azaspiro[3.3]heptane oxalate is a bioisostere of piperidine . It has been synthesized and validated biologically as a substitute for piperidine . Piperidine is a common moiety found in the structure of more than 30 approved drugs . Therefore, the primary targets of this compound would be similar to those of piperidine-containing drugs.

Mode of Action

The mode of action of this compound involves its interaction with the same biological targets as piperidine . The compound’s interaction with these targets leads to changes in cellular processes, similar to those induced by piperidine .

Biochemical Pathways

The biochemical pathways affected by this compound are likely to be similar to those affected by piperidine . Piperidine is a common moiety in many drugs, suggesting that this compound could potentially influence a wide range of biochemical pathways .

Pharmacokinetics

The pharmacokinetics of 1-Azaspiro[3It’s worth noting that the compound’s isolation as a sulfonic acid salt yields a more stable and more soluble product , which could potentially impact its bioavailability.

Result of Action

The molecular and cellular effects of this compound’s action would be expected to be similar to those of piperidine . For instance, it has been incorporated into the anesthetic drug Bupivacaine instead of the piperidine fragment, resulting in a new patent-free analogue with high activity .

Action Environment

The action environment of 1-Azaspiro[3The compound’s improved stability and solubility as a sulfonic acid salt suggest that it may be less susceptible to environmental factors that could degrade or inactivate it.